Cas no 307546-76-5 (7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one)

• Product Name: 7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one
• CAS No: 307546-76-5
• MF: C₁₉H₁₇FO₃
• MW: 312.334889173508
• CID: 5975772
• PubChem ID: 680122
• Update Time: 2025-05-20

7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one
• 7-((4-fluorobenzyl)oxy)-4-propyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 7-[(4-fluorophenyl)methoxy]-4-propyl-
• SR-01000442877-1
• 7-[(4-fluorophenyl)methoxy]-4-propylchromen-2-one
• Oprea1_760173
• 7-[(4-fluorophenyl)methoxy]-4-propyl-2H-chromen-2-one
• AKOS002377304
• 307546-76-5
• F0398-0114
• SR-01000442877

• Inchi： 1S/C19H17FO3/c1-2-3-14-10-19(21)23-18-11-16(8-9-17(14)18)22-12-13-4-6-15(20)7-5-13/h4-11H,2-3,12H2,1H3
• InChI Key： NOKJYLAWEORXQJ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCC3=CC=C(F)C=C3)=CC=C2C(CCC)=C1

Computed Properties

• Exact Mass: 312.11617256g/mol
• Monoisotopic Mass: 312.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 471.1±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one

7-(4-Fluorophenyl)Methoxy-4-Propyl-2H-Chromen-2-One: A Comprehensive Overview

7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one (CAS No. 307546-76-5) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the chromene family, which is a class of aromatic heterocyclic compounds characterized by a benzene ring fused with a gamma-pyrone ring. The presence of a fluorophenyl group and a propyl substituent in its structure introduces unique electronic and steric properties, making it a promising candidate for various biological applications.

The chromene framework is well-known for its ability to interact with biological targets such as enzymes, receptors, and ion channels. Recent studies have highlighted the potential of 7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one as a modulator of cellular signaling pathways involved in inflammation, oxidative stress, and neurodegenerative diseases. For instance, researchers have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be developed into a therapeutic agent for conditions like arthritis, inflammatory bowel disease, and other inflammatory disorders.

In addition to its anti-inflammatory properties, 7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one has shown promising results in preclinical models of neurodegenerative diseases. Studies have indicated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant defense mechanisms. Furthermore, it has been found to enhance cognitive function in animal models of Alzheimer's disease, potentially through its ability to modulate cholinergic pathways and reduce amyloid-beta deposition.

The synthesis of 7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one involves a multi-step process that typically begins with the preparation of the chromene skeleton. Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable routes for the production of this compound. For example, microwave-assisted synthesis has been employed to accelerate the formation of the chromene ring system, significantly reducing reaction times while maintaining high yields.

From an analytical standpoint, 7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These methods provide valuable insights into its molecular structure, purity, and stability under different conditions. For instance, high-resolution mass spectrometry has been used to confirm the molecular formula and exact mass of this compound, ensuring its identity and quality for further studies.

Despite its potential therapeutic applications, further research is needed to fully elucidate the mechanism of action of 7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one in vivo. Preclinical studies are currently underway to assess its pharmacokinetics, bioavailability, and toxicity profile. These studies are crucial for determining whether this compound can be safely administered to humans and whether it warrants progression into clinical trials.

In conclusion, 7-(4-fluorophenyl)methoxy-4-propyl-2H-chromen-2-one (CAS No. 307546